Cas no 1213373-02-4 ((S)-3-(Pyridin-2-yl)morpholine)

(S)-3-(Pyridin-2-yl)morpholine is a chiral morpholine derivative featuring a pyridine substituent at the 3-position. This compound is of significant interest in pharmaceutical and agrochemical research due to its potential as a versatile building block for asymmetric synthesis. The stereogenic center at the 3-position enables its use in the development of enantioselective catalysts and biologically active molecules. Its rigid heterocyclic structure contributes to enhanced binding affinity in receptor-targeted applications. The pyridine moiety further introduces coordination capabilities, making it useful in ligand design for metal-catalyzed reactions. High purity grades are available to ensure reproducibility in synthetic applications.

(S)-3-(Pyridin-2-yl)morpholine structure

1213373-02-4 structure

Product Name:(S)-3-(Pyridin-2-yl)morpholine

CAS No:1213373-02-4

MF:C₉H₁₂N₂O

MW:164.204381942749

MDL:MFCD11018302

CID:1034909

PubChem ID:55265319

Update Time:2025-05-19

(S)-3-(Pyridin-2-yl)morpholine Chemical and Physical Properties

Names and Identifiers

- (S)-3-(Pyridin-2-yl)morpholine
- (3S)-3-pyridin-2-ylmorpholine
- (3S)-3-(Pyridin-2-yl)morpholine
- DTXSID70717133
- AKOS006308795
- 1213373-02-4
- MDL： MFCD11018302
- Inchi： 1S/C9H12N2O/c1-2-4-10-8(3-1)9-7-12-6-5-11-9/h1-4,9,11H,5-7H2/t9-/m1/s1
- InChI Key： DVUOZCFMRLDACP-SECBINFHSA-N
- SMILES： O1CCN[C@@H](C2C=CC=CN=2)C1

Computed Properties

Exact Mass: 164.094963011g/mol
Monoisotopic Mass: 164.094963011g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 141
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.1
Topological Polar Surface Area: 34.2Å²

(S)-3-(Pyridin-2-yl)morpholine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM163678-1g	(S)-3-(pyridin-2-yl)morpholine	1213373-02-4	95%	1g	$729	2021-08-05
Chemenu	CM163678-1g	(S)-3-(pyridin-2-yl)morpholine	1213373-02-4	95%	1g	$2214	2023-02-18
Alichem	A029181288-1g	(S)-3-(Pyridin-2-yl)morpholine	1213373-02-4	95%	1g	$690.80	2023-09-04
eNovation Chemicals LLC	D500916-1g	(S)-3-(Pyridin-2-yl)Morpholine	1213373-02-4	97%	1g	$4150	2024-05-24
eNovation Chemicals LLC	D500916-5g	(S)-3-(Pyridin-2-yl)Morpholine	1213373-02-4	97%	5g	$1825	2023-09-02
eNovation Chemicals LLC	D500916-10g	(S)-3-(Pyridin-2-yl)Morpholine	1213373-02-4	97%	10g	$2810	2023-09-02
eNovation Chemicals LLC	D500916-1g	(S)-3-(Pyridin-2-yl)Morpholine	1213373-02-4	97%	1g	$4150	2025-02-25
eNovation Chemicals LLC	D500916-1g	(S)-3-(Pyridin-2-yl)Morpholine	1213373-02-4	97%	1g	$4150	2025-03-01

(S)-3-(Pyridin-2-yl)morpholine Related Literature

1. Aggregation kinetics and gel formation in modestly concentrated suspensions of oppositely charged model ceramic colloids: a numerical study

M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
2. An antimonate pyrochlore (H1.23Sr0.45SbO3.48) for photocatalytic oxidation of benzene: effective oxygen usage and excellent activity†

Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
3. Achieving high thermal stability of different rare-earth ions in a single matrix host via the manipulation of the local structure by a solid solution†

Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
4. An algal process treatment combined with the Fenton reaction for high concentrations of amoxicillin and cefradine

Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
5. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554

Related Categories

Additional information on (S)-3-(Pyridin-2-yl)morpholine

Introduction to (S)-3-(Pyridin-2-yl)morpholine (CAS No. 1213373-02-4)

(S)-3-(Pyridin-2-yl)morpholine, identified by the Chemical Abstracts Service Number (CAS No.) 1213373-02-4, is a significant compound in the field of pharmaceutical chemistry and medicinal biology. This chiral morpholine derivative features a pyridine moiety at the 2-position, making it a versatile scaffold for the development of novel bioactive molecules. The compound's stereochemical configuration, specifically the (S) enantiomer, plays a crucial role in its pharmacological properties and potential therapeutic applications.

The synthesis and characterization of (S)-3-(Pyridin-2-yl)morpholine have been extensively studied due to its potential in drug discovery. The presence of the pyridine ring enhances the compound's ability to interact with biological targets, while the morpholine backbone provides favorable pharmacokinetic properties. Recent advancements in asymmetric synthesis have enabled more efficient and scalable production methods for this enantiomerically pure compound.

In recent years, researchers have explored the pharmacological profile of (S)-3-(Pyridin-2-yl)morpholine in various therapeutic contexts. Studies have indicated its potential as a modulator of neurotransmitter systems, particularly in the context of central nervous system (CNS) disorders. The compound's ability to interact with serotonin and dopamine receptors has been of particular interest, suggesting its utility in developing treatments for conditions such as depression and neurodegenerative diseases.

Moreover, the structural features of (S)-3-(Pyridin-2-yl)morpholine make it an attractive candidate for further derivatization and optimization. By modifying the pyridine or morpholine moieties, chemists can fine-tune the compound's biological activity and selectivity. This flexibility has led to several innovative drug candidates entering preclinical development pipelines.

One notable area of research involves the use of (S)-3-(Pyridin-2-yl)morpholine as a key intermediate in the synthesis of kinase inhibitors. Kinases are enzymes involved in numerous cellular processes, and their dysregulation is implicated in various diseases, including cancer. The pyridine ring in this compound can be functionalized to create potent inhibitors that target specific kinases, offering promising therapeutic strategies.

The pharmacokinetic properties of (S)-3-(Pyridin-2-yl)morpholine have also been thoroughly investigated. Its favorable solubility profile and metabolic stability make it an excellent candidate for oral administration. Preclinical studies have demonstrated that this compound can be efficiently absorbed and distributed throughout the body, leading to sustained therapeutic levels.

In conclusion, (S)-3-(Pyridin-2-yl)morpholine (CAS No. 1213373-02-4) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features and stereochemical configuration make it a valuable scaffold for designing novel bioactive molecules. Ongoing research continues to uncover new applications for this compound, particularly in the treatment of CNS disorders and cancer. As synthetic methodologies advance, the accessibility and scalability of high-quality (S)-3-(Pyridin-2-yl)morpholine will further enhance its utility in drug discovery efforts.